Cas no 3807-56-5 (2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid
• CAS No: 3807-56-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD00106616
• CID: 841265
• PubChem ID: 292955
• Update Time: 2025-07-01

2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid
• 2,5-dimethyl-1-phenyl-pyrrole-3-carboxylic acid
• 2,5-dimethyl-1-phenylpyrrole-3-carboxylic acid
• 1-Phenyl-2,5-dimethyl-4-carboxy-pyrrol
• 1-Phenyl-2,5-dimethyl-pyrrol-carbonsaeure-(3)
• 2,5-Dimethyl-1-phenyl-pyrrol-3-carbonsaeure
• 2,6-dimethyl-1-phenylpyrrole-3-carboxylic acid
• AC1L6J46
• AC1Q2HQA
• AC1Q5UM1
• NSC159219
• Oprea1_716732
• OSM-S-12
• SureCN3132883
• NSC-159219
• MFCD00106616
• SCHEMBL3132883
• MLS000569023
• SB63773
• CHEMBL1329864
• BS-14053
• 1-phenyl-2,5-dimethylpyrrole-3-carboxylic acid, AldrichCPR
• HMS2330G23
• G30660
• DTXSID60303584
• Z56821543
• HMS1760H20
• SMR000150051
• J-507361
• 3807-56-5
• EN300-00866
• BDBM50202538
• CS-0117553
• 2,5-DIMETHYL-1-PHENYL-1H-PYRROLE-3-CARBOXYLICACID
• AKOS000114834

• MDL： MFCD00106616
• Inchi： 1S/C13H13NO2/c1-9-8-12(13(15)16)10(2)14(9)11-6-4-3-5-7-11/h3-8H,1-2H3,(H,15,16)
• InChI Key： CIRVCSCFJALBOH-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23
• LogP: 2.79230

Additional information on 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid

Recent Advances in the Study of 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carboxylic Acid (CAS: 3807-56-5)

2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid (CAS: 3807-56-5) is a pyrrole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer therapies. This research briefing provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

One of the key advancements in the study of 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid is its role as a building block for the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective COX-2 inhibitors, which are promising candidates for anti-inflammatory drugs. The study reported that derivatives of this compound exhibited potent inhibitory activity against COX-2 with minimal gastrointestinal side effects, a common limitation of traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent research has also investigated the antimicrobial potential of 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid. A study published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that certain derivatives of this compound displayed significant activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting its potential as a lead compound for the development of new antibiotics.

Another area of interest is the anticancer potential of 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid. A recent preclinical study published in European Journal of Medicinal Chemistry explored its mechanism of action in inhibiting cancer cell proliferation. The findings indicated that the compound induces apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/Akt/mTOR axis. These results underscore its potential as a therapeutic agent for various cancer types, including breast and lung cancer.

Despite these promising findings, challenges remain in the clinical translation of 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid and its derivatives. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for further research in drug discovery and development.

In conclusion, recent studies on 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid (CAS: 3807-56-5) highlight its potential as a multifunctional scaffold in medicinal chemistry. Its applications in anti-inflammatory, antimicrobial, and anticancer therapies demonstrate its broad pharmacological relevance. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential, paving the way for the development of novel drugs based on this promising compound.